Cas no 1429417-84-4 (4-((1-Methyl-4-nitro-1H-pyrazol-3-yl)oxy)benzaldehyde)

4-((1-Methyl-4-nitro-1H-pyrazol-3-yl)oxy)benzaldehyde structure
1429417-84-4 structure
Product Name:4-((1-Methyl-4-nitro-1H-pyrazol-3-yl)oxy)benzaldehyde
CAS No:1429417-84-4
MF:C11H9N3O4
MW:247.206862211227
CID:5746514
PubChem ID:90481017
Update Time:2023-11-11

4-((1-Methyl-4-nitro-1H-pyrazol-3-yl)oxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • DTXSID401200390
    • AKOS024273343
    • Benzaldehyde, 4-[(1-methyl-4-nitro-1H-pyrazol-3-yl)oxy]-
    • 1429417-84-4
    • STL584739
    • 4-[(1-methyl-4-nitro-1H-pyrazol-3-yl)oxy]benzaldehyde
    • 4-((1-Methyl-4-nitro-1H-pyrazol-3-yl)oxy)benzaldehyde
    • 4-(1-methyl-4-nitropyrazol-3-yl)oxybenzaldehyde
    • 4-(1-Methyl-4-nitro-1H-pyrazol-3-yloxy)-benzaldehyde
    • Inchi: 1S/C11H9N3O4/c1-13-6-10(14(16)17)11(12-13)18-9-4-2-8(7-15)3-5-9/h2-7H,1H3
    • InChI Key: DTSYNZSPTZAHGY-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C=O)=CC=1)C1C(=CN(C)N=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 247.05930578g/mol
  • Monoisotopic Mass: 247.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • Boiling Point: 415.3±40.0 °C(Predicted)
  • pka: -3.61±0.10(Predicted)
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